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Compound of Interest |

Compound Name: 3-Ethyl-2,5-dimethylhexane
CAS No.: 52897-04-8
Cat. No.: B12647771

Get Quote

Executive Summary

In the high-precision domain of pharmaceutical development, branched alkanes serve as

critical non-polar reference standards for lipophilicity assessments, gas chromatography (GC)
retention indexing, and metabolic stability studies.[1] 3-Ethyl-2,5-dimethylhexane (CAS:
52897-04-8) represents a chemically significant decane isomer (

) characterized by high steric bulk and a specific chiral center at C3.[1]

This guide provides a comprehensive technical breakdown of this molecule, moving beyond
basic data to explore its stereochemical implications, robust synthesis via Grignard alkylation,
and spectral validation.[1] It is designed for researchers requiring a definitive structural and
synthetic reference.[1]

Part 1: Structural Architecture & Stereochemistry

The structural integrity of 3-Ethyl-2,5-dimethylhexane is defined by its branched carbon
skeleton, which imparts lower boiling points and density compared to its linear counterpart (n-
decane) due to reduced surface area for Van der Waals interactions.[1]
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Nomenclature and Identification
o |[UPAC Name: 3-Ethyl-2,5-dimethylhexane[1][2][3][4][5][6]

Molecular Formula:

[31[41[5][7]

Molecular Weight: 142.28 g/mol [3][7]

CAS Registry Number: 52897-04-8[1][2][3][4][8]

SMILES:CCC(CC(C)C)C(C)C

InChl Key:UJEUVDLASLOZIV-UHFFFAOYSA-N[1][2][3][4]

Stereochemical Analysis

The molecule possesses a single chiral center at Carbon 3 (C3).[1] The four substituents
attached to C3 are:

Hydrogen atom (-H)[1]

Ethyl group (

)]

Isopropy! group (

) derived from C2.[1]

Isobutyl group (
) derived from C4-C6.[1]

Because all four groups are distinct, 3-Ethyl-2,5-dimethylhexane exists as a pair of
enantiomers: (3R)- and (3S)-.[1] In non-stereoselective synthesis, the product is obtained as a
racemic mixture.[1]

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b12647771/docs?utm_src=pdf-body#3-ethyl-2-5-dimethylhexane-structural-formula
https://pubchem.ncbi.nlm.nih.gov/compound/Hexane_-3-ethyl-2_5-dimethyl
https://webbook.nist.gov/cgi/cbook.cgi?ID=C52897048&Mask=200
http://www.stenutz.eu/chem/solv6.php?name=3-ethyl-2%2C5-dimethylhexane
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H22/c1-6-10(9(4)5)7-8(2)3/h8-10H%2C6-7H2%2C1-5H3
https://pubchem.ncbi.nlm.nih.gov/compound/3S_-3-ethyl-2_5-dimethylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/3-ethyl-2_5-dimethylhexane
http://www.stenutz.eu/chem/solv6.php?name=3-ethyl-2%2C5-dimethylhexane
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H22/c1-6-10(9(4)5)7-8(2)3/h8-10H%2C6-7H2%2C1-5H3
https://pubchem.ncbi.nlm.nih.gov/compound/3S_-3-ethyl-2_5-dimethylhexane
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=11524
http://www.stenutz.eu/chem/solv6.php?name=3-ethyl-2%2C5-dimethylhexane
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=11524
https://pubchem.ncbi.nlm.nih.gov/compound/Hexane_-3-ethyl-2_5-dimethyl
https://webbook.nist.gov/cgi/cbook.cgi?ID=C52897048&Mask=200
http://www.stenutz.eu/chem/solv6.php?name=3-ethyl-2%2C5-dimethylhexane
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H22/c1-6-10(9(4)5)7-8(2)3/h8-10H%2C6-7H2%2C1-5H3
https://wap.guidechem.com/encyclopedia/3-ethyl-2-5-dimethylhexane-dic715431.html
https://pubchem.ncbi.nlm.nih.gov/compound/Hexane_-3-ethyl-2_5-dimethyl
https://webbook.nist.gov/cgi/cbook.cgi?ID=C52897048&Mask=200
http://www.stenutz.eu/chem/solv6.php?name=3-ethyl-2%2C5-dimethylhexane
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H22/c1-6-10(9(4)5)7-8(2)3/h8-10H%2C6-7H2%2C1-5H3
https://pubchem.ncbi.nlm.nih.gov/compound/Hexane_-3-ethyl-2_5-dimethyl
https://pubchem.ncbi.nlm.nih.gov/compound/Hexane_-3-ethyl-2_5-dimethyl
https://pubchem.ncbi.nlm.nih.gov/compound/Hexane_-3-ethyl-2_5-dimethyl
https://pubchem.ncbi.nlm.nih.gov/compound/Hexane_-3-ethyl-2_5-dimethyl
https://pubchem.ncbi.nlm.nih.gov/compound/Hexane_-3-ethyl-2_5-dimethyl
https://www.benchchem.com/product/b12647771/docs?utm_src=pdf-body#3-ethyl-2-5-dimethylhexane-structural-formula
https://pubchem.ncbi.nlm.nih.gov/compound/Hexane_-3-ethyl-2_5-dimethyl
https://pubchem.ncbi.nlm.nih.gov/compound/Hexane_-3-ethyl-2_5-dimethyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

Figure 1: Structural Connectivity & Retrosynthesis (Visualization of the carbon skeleton and
logical disconnection for synthesis)

Target: 3-Ethyl-2,5-dimethylhexane

(C10H22)
Deoxy-functionalization'*.‘Synthetic Logic

Process:
Intermediate: Alcohol 1. Grignard Addition
3-Ethyl-2,5-dimethylhexan-3-ol 2. Dehydration (-H20)
3. Hydrogenation (+H2)

Alkylation (THF, 0°C)

Reagents:
Ethylmagnesium Bromide (EtMgBr)

+
2,5-Dimethylhexan-3-one

Click to download full resolution via product page

Caption: Retrosynthetic analysis showing the disconnection of the C3-Ethyl bond to reveal the

ketone precursor.

Part 2: Physicochemical Profile & SAR Implications

For drug development professionals, this alkane serves as a model for "steric bulk" in
Structure-Activity Relationship (SAR) studies.[1] Its high lipophilicity (LogP) makes it an
excellent probe for hydrophobic pockets in receptor binding assays or as a solvent standard in

partition coefficient experiments.[1]

Table 1: Key Physicochemical Properties
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Property Value | Range Relevance to Protocol

Distillation purification set-

Boiling Point 157°C (at 760 mmHg) ]

point.[1]

_ . Volume-to-mass conversion for

Density ~0.735 g/mL (Predicted) )

dosing.[1]

) High lipophilicity; mimics cell

LogP (Octanol/Water) 4.8 (Predicted)

membrane core.[1]
Refractive Index ~1.415 Purity check via refractometer.

_ Flammability hazard; requires

Flash Point ~45°C

inert atmosphere.[1]

Application Note: In GC-MS analysis, 3-Ethyl-2,5-dimethylhexane is often used to calculate
Kovats Retention Indices (RI).[1] Its specific branching pattern typically elutes earlier than n-
decane (RI1=1000) but later than lighter branched isomers, providing a critical calibration point
in the Rl 890-950 range.[1]

Part 3: Synthesis & Purification Protocols

Direct synthesis of specific branched alkanes is rarely achieved by simple alkylation due to
rearrangement issues.[1] The most robust, self-validating protocol involves a Grignard reaction
followed by reduction.[1]

Reaction Scheme

o Nucleophilic Addition: 2,5-Dimethylhexan-3-one + Ethylmagnesium bromide
Tertiary Alcohol.[1]

o Dehydration: Tertiary Alcohol
Alkene mixture (Zaitsev/Hofmann products).[1]

e Hydrogenation: Alkene mixture +

3-Ethyl-2,5-dimethylhexane.[1]
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Detailed Experimental Workflow

Step 1: Grignard Formation & Addition
e Setup: Flame-dried 3-neck flask,

atmosphere.

* Reagents: 2,5-Dimethylhexan-3-one (1.0 eq), EtMgBr (1.2 eq, 3.0M in ether).

e Protocol:

[¢]

Cool EtMgBr solution to 0°C.

[e]

Add ketone dropwise over 30 mins to prevent exotherm.

o

Reflux for 2 hours to ensure completion.

[¢]

Quench: Pour into ice-cold saturated

o

Extraction: Extract with diethyl ether (

mL). Dry over
1]
Step 2: Deoxygenation (Dehydration/Hydrogenation)

o Dehydration: Reflux the crude alcohol with catalytic p-toluenesulfonic acid (pTsOH) in
benzene/toluene with a Dean-Stark trap to remove water.[1]

e Hydrogenation:
o Dissolve crude alkene in ethanol.[1]
o Add 10% Pd/C catalyst (5 wt%).[1]

o Stir under
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balloon (1 atm) for 12 hours.

o Filtration: Filter through Celite to remove Pd/C.[1]

Figure 2: Synthesis & Purification Workflow (Operational logic for the isolation of the target
alkane)

Start: T Grignard Rxn Ag. Workup Intermediate: Dehydration Hydrogenation Fractional Pure Alkane
Ketone Precursor & (THF, Reflux) (NH4CI Quench) Tertiary Alcohol (-H20) (Pd/C, H2) Distillation (>98%)

Click to download full resolution via product page

Caption: Step-wise workflow from ketone precursor to purified alkane.

Part 4: Analytical Validation (Spectroscopy)

Trustworthiness in chemical synthesis relies on spectral confirmation.[1] The following data
confirms the structure of 3-Ethyl-2,5-dimethylhexane.

Proton NMR ( NMR, 400 MHz, )

The spectrum is characterized by complex overlapping multiplets due to the similar chemical
environments of the alkyl protons.

0.82 - 0.90 ppm (Multiplet, 15H): Corresponds to the five methyl groups.[1] The isopropyl
methyls appear as doublets (

), while the ethyl terminal methyl is a triplet.

1.10 - 1.35 ppm (Multiplet, 5H): Methylene (

) protons of the ethyl group and the isobutyl chain.[1]

1.40 - 1.60 ppm (Multiplet, 2H): Methine (

) protons at C2 and C5.[1]

1.65 ppm (Multiplet, 1H): Methine proton at the chiral center C3.
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Mass Spectrometry (GC-MS, El, 70 eV)

e Molecular lon (

): m/z 142 (often weak or absent due to fragmentation).[1]
e Base Peak: Typically m/z 43 (
) orm/z 57 (
) due to stable carbocation formation at branching points.[1]

o Diagnostic Fragment: Loss of ethyl group (

) giving m/z 113.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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